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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure,
physicochemical properties, and synthesis of calcium adipate. The information is compiled for
professionals in research, development, and pharmaceutical sciences who require detailed
technical data on this compound.

General and Physicochemical Properties

Calcium adipate, the calcium salt of adipic acid, is an organic compound with applications in
the food industry as a stabilizer and in pharmaceuticals as an excipient to enhance stability.[1]
[2] It typically presents as a white crystalline powder.[1] The compound exists in both
anhydrous and monohydrate forms.

Quantitative Data Summary

The key physicochemical properties of anhydrous calcium adipate and its monohydrate form

are summarized in the table below.
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Calcium Adipate Calcium Adipate
Property Source(s)

(Anhydrous) (Monohydrate)
Molecular Formula CeHsCaOa CeH10CaOs [3114]
Molecular Weight 184.20 g/mol 202.22 g/mol [3][4]

) ] White crystalline
Appearance White solid [1]
powder

N Decomposes at higher
Thermal Stability Stable up to 103 °C [1]
temps.

Crystal Structure and Crystallographic Data

The crystal structure of calcium adipate has been primarily studied in its monohydrate form,
Ca(CesHs0a4)-H20.

Crystal System and Space Group

Single-crystal X-ray diffraction (XRD) studies have determined that calcium adipate
monohydrate crystallizes in the triclinic crystal system.[1] The assigned space group is P-1.[1]
This low-symmetry crystal system indicates a complex packing arrangement and coordination
environment around the calcium ion.

Crystallographic Parameters

While the crystal system and space group have been identified, specific unit cell parameters (a,
b, c, a, B, y) and atomic coordinates from a Crystallographic Information File (CIF) are not
available in open-access databases. Further investigation into specialized crystallographic
databases may be required to obtain these detailed structural parameters.

Physicochemical Properties in Detail
Solubility

Calcium adipate is soluble in water.[1] Qualitative experimental observations suggest that it
exhibits retrograde solubility, meaning its solubility is higher in cold water and decreases as the
temperature rises.[5] When an aqueous solution of calcium adipate is heated, the compound
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may precipitate out.[5] This behavior is also observed in other simple calcium carboxylates,
such as calcium acetate.

Thermal Properties and Decomposition

Thermogravimetric analysis (TGA) of calcium adipate monohydrate reveals a multi-stage
decomposition process.[1]

o Dehydration: The first stage corresponds to the loss of the water molecule of hydration. This
process begins at approximately 103 °C.[1]

o Decomposition of Adipate: At higher temperatures, the anhydrous calcium adipate
decomposes. The thermal decomposition (pyrolysis) of calcium adipate is known to yield
cyclopentanone as a major product.[2] This process involves the breakdown of the adipate's
organic chain and the eventual formation of calcium carbonate, which at even higher
temperatures decomposes to calcium oxide.

The logical pathway for the thermal decomposition is illustrated in the diagram below.

Figure 1. Thermal Decomposition Pathway of Calcium Adipate Monohydrate.

Experimental Protocols

This section details the methodologies for the synthesis and characterization of calcium
adipate monohydrate crystals.

Synthesis of Single Crystals (Gel Diffusion Method)

High-quality single crystals of calcium adipate monohydrate suitable for X-ray diffraction can
be grown using a single gel diffusion technique. This method allows for slow, controlled
crystallization, which minimizes defects.

Protocol:

e Gel Preparation: A solution of sodium metasilicate (Na2SiOs-9H20) is prepared, and its pH is
adjusted using a weak acid (e.g., acetic acid) to create a silica hydrogel in a growth vessel
(e.g., atest tube). The gel is allowed to set for a period of 24-48 hours.
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» Reactant Addition: Once the gel has set, an aqueous solution of adipic acid is carefully
layered on top of the gel.

« Diffusion and Crystal Growth: The vessel is sealed and left undisturbed at a constant
temperature. The adipic acid slowly diffuses into the gel matrix.

« Initiation of Crystallization: After several days, a solution of a calcium salt (e.g., calcium
chloride, CaClz) is carefully added on top of the adipic acid solution. The Ca2* ions diffuse
downwards into the gel.

o Crystal Formation: Where the diffusing Ca2* ions and adipate ions meet within the gel at a
sufficient supersaturation, nucleation occurs, and single crystals of calcium adipate
monohydrate begin to grow over several days to weeks.

e Harvesting: Once the crystals have reached a suitable size, they are carefully harvested
from the gel, washed with deionized water to remove any residual reactants, and dried.

Figure 2. Workflow for Single Crystal Synthesis via Gel Diffusion.

Crystal Structure Determination (X-Ray Diffraction)

The crystal structure is determined using single-crystal X-ray diffraction (XRD), while phase
purity is often confirmed with powder XRD (PXRD).

Protocol:

» Crystal Mounting: A suitable single crystal, free of visible defects, is selected under a
microscope and mounted on a goniometer head using a cryo-loop or a glass fiber.

» Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The
instrument is typically equipped with a molybdenum (Mo-Ka, A = 0.71073 A) or copper (Cu-
Ka, A = 1.5418 A) X-ray source. The crystal is maintained at a constant temperature (often
100 K or 293 K) while it is rotated in the X-ray beam. A detector records the diffraction
pattern (positions and intensities of reflected X-rays) over a wide range of angles.

o Data Processing: The raw diffraction data are processed to determine the unit cell
dimensions and space group. The intensities of the reflections are integrated and corrected
for various experimental factors (e.g., Lorentz and polarization effects).

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1218920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Structure Solution and Refinement: The processed data are used to solve the crystal
structure, typically using direct methods or Patterson methods to find the initial positions of
the atoms. The atomic positions and thermal parameters are then refined using least-
squares methods to achieve the best fit between the observed and calculated diffraction
patterns.

» Validation: The final structure is validated using crystallographic software to check for
geometric reasonability and consistency, resulting in a Crystallographic Information File
(CIF).

Thermal Analysis (Thermogravimetric Analysis - TGA)

TGA is used to study the thermal stability and decomposition profile of calcium adipate
monohydrate.

Protocol:

o Sample Preparation: A small, precisely weighed amount of the calcium adipate
monohydrate sample (typically 5-10 mg) is placed into a TGA pan (e.g., alumina or platinum).

 Instrument Setup: The pan is loaded into a thermogravimetric analyzer. The instrument is
programmed with a specific temperature profile, for example, heating from 30 °C to 800 °C at
a constant rate (e.g., 10 °C/min).

o Atmosphere Control: An inert gas, such as nitrogen, is purged through the furnace at a
controlled flow rate (e.g., 50 mL/min) to prevent oxidative side reactions and to carry away
volatile decomposition products.

o Data Acquisition: The instrument continuously measures and records the mass of the sample
as a function of temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed. The onset
temperature of each mass loss step indicates the initiation of a decomposition event. The
percentage of mass lost in each step is calculated and correlated with the stoichiometry of
the decomposition reaction (e.g., loss of H20, CO, COz2). The first derivative of the TGA
curve (DTG curve) can be plotted to identify the temperatures of the maximum rates of mass
loss.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1218920?utm_src=pdf-body
https://www.benchchem.com/product/b1218920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 3. Experimental Workflow for Thermogravimetric Analysis (TGA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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